Cas no 2649068-07-3 (2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene)

• Product Name: 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene
• CAS No: 2649068-07-3
• MF: C₁₁H₁₀BrNO₂
• MW: 268.106602191925
• CID: 6462134
• PubChem ID: 105516742
• Update Time: 2025-05-20

2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene Chemical and Physical Properties

Names and Identifiers

• 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene
• EN300-1915056
• 2649068-07-3

• Inchi： 1S/C11H10BrNO2/c1-15-10-3-2-8(6-9(10)12)11(4-5-11)13-7-14/h2-3,6H,4-5H2,1H3
• InChI Key： OXVOASJHBSRRRQ-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CC(=C1)C1(CC1)N=C=O)OC

Computed Properties

• Exact Mass: 266.98949g/mol
• Monoisotopic Mass: 266.98949g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 38.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene

Introduction to 2-Bromo-4-(1-Isocyanatocyclopropyl)-1-Methoxybenzene (CAS No. 2649068-07-3)

2-Bromo-4-(1-Isocyanatocyclopropyl)-1-methoxybenzene (CAS No. 2649068-07-3) is a specialized organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound is characterized by its bromine, isocyanate, and methoxy functional groups, which contribute to its chemical reactivity and biological activity. In this comprehensive introduction, we will delve into the chemical properties, synthesis methods, and potential applications of this compound, drawing on the latest research findings to provide a detailed and up-to-date overview.

Chemical Structure and Properties

The molecular formula of 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene is C₁₀H₉BrNO₂. The compound features a benzene ring substituted with a bromine atom at the 2-position, a methoxy group at the 1-position, and an isocyanatocyclopropyl group at the 4-position. The presence of these functional groups imparts distinct chemical properties to the molecule. The bromine atom increases the compound's electrophilicity, making it more reactive in nucleophilic substitution reactions. The methoxy group enhances solubility in polar solvents and can influence electronic effects within the molecule. The isocyanate group is highly reactive and can participate in various chemical reactions, such as the formation of ureas and carbamates.

Synthesis Methods

The synthesis of 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene has been explored in several studies. One common approach involves the reaction of 2-bromo-4-chloro-1-methoxybenzene with cyclopropylamine followed by treatment with phosgene or an equivalent reagent to introduce the isocyanate group. This method provides good yields and high purity of the final product. Another synthetic route involves the coupling of 2-bromo-4-(aminomethyl)-1-methoxybenzene with cyclopropanecarbonyl chloride, followed by conversion to the isocyanate using triphosgene or diphosgene. These synthetic strategies have been optimized to ensure high efficiency and reproducibility.

Biological Activity and Applications

2-Bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene has shown promising biological activity in various studies. Research has demonstrated its potential as a lead compound for drug discovery due to its ability to interact with specific biological targets. For instance, studies have shown that this compound can inhibit certain enzymes involved in metabolic pathways, making it a candidate for developing treatments for metabolic disorders. Additionally, its reactivity with biomolecules suggests potential applications in protein labeling and imaging techniques.

In the field of medicinal chemistry, 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene has been investigated for its anti-inflammatory properties. Preclinical studies have indicated that it can reduce inflammation by modulating key signaling pathways involved in immune responses. This makes it a valuable starting point for developing new anti-inflammatory drugs.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While specific safety data for 2-bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene may be limited, general guidelines for handling compounds with similar functional groups should be followed. The bromine atom can make the compound more reactive and potentially toxic if not handled properly. Therefore, appropriate personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn during handling. Additionally, work should be conducted in a well-ventilated area or fume hood to minimize exposure to vapors.

Conclusion

2-Bromo-4-(1-isocyanatocyclopropyl)-1-methoxybenzene (CAS No. 2649068-07-3) is a versatile organic compound with significant potential in various scientific and industrial applications. Its unique chemical structure endows it with reactivity that can be harnessed for drug discovery, biological research, and other advanced applications. As research continues to uncover new properties and uses for this compound, it is likely to play an increasingly important role in the development of innovative solutions in chemistry and related fields.